Cas no 888447-42-5 (N-(2-methoxyphenyl)-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide)

• Product Name: N-(2-methoxyphenyl)-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide
• CAS No: 888447-42-5
• MF: C₂₂H₂₀N₄O₃S
• MW: 420.484203338623
• CID: 5960785
• PubChem ID: 24891935
• Update Time: 2025-06-13

N-(2-methoxyphenyl)-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide
• N-(2-methoxyphenyl)-2-[(4-oxo-3-prop-2-enyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide
• Acetamide, 2-[[4,5-dihydro-4-oxo-3-(2-propen-1-yl)-3H-pyrimido[5,4-b]indol-2-yl]thio]-N-(2-methoxyphenyl)-
• 2-((3-allyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(2-methoxyphenyl)acetamide
• 888447-42-5
• CHEMBL1302257
• AKOS001582025
• N-(2-methoxyphenyl)-2-{[4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide
• SMR000807083
• F1882-1560
• MLS001237511
• HMS2981N13

• Inchi： 1S/C22H20N4O3S/c1-3-12-26-21(28)20-19(14-8-4-5-9-15(14)24-20)25-22(26)30-13-18(27)23-16-10-6-7-11-17(16)29-2/h3-11,24H,1,12-13H2,2H3,(H,23,27)
• InChI Key： QLQOJUAYMUQMNY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)CSC1N(CC=C)C(=O)C2=C(N=1)C1=C(N2)C=CC=C1

Computed Properties

• Exact Mass: 420.12561169g/mol
• Monoisotopic Mass: 420.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 112Ų

Additional information on N-(2-methoxyphenyl)-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide

Comprehensive Analysis of N-(2-methoxyphenyl)-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamide (CAS No. 888447-42-5)

The compound N-(2-methoxyphenyl)-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamide (CAS No. 888447-42-5) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique pyrimidoindole core, combined with a methoxyphenyl and propenyl substituent, makes it a promising candidate for various therapeutic applications. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule drugs has surged, driven by advancements in precision medicine and targeted therapy. The pyrimido[5,4-b]indole scaffold, present in this compound, is known for its versatility in drug design, often contributing to high binding affinity and selectivity toward biological targets. This has led to increased searches for "pyrimidoindole derivatives" and "kinase inhibitors 2024" as scientists explore new avenues for treating diseases like cancer and inflammatory disorders.

The sulfanylacetamide moiety in CAS No. 888447-42-5 further enhances its biochemical profile, enabling interactions with cysteine residues in proteins—a feature leveraged in covalent inhibitor development. This aligns with the growing trend of "covalent drug discovery" in the pharmaceutical industry, where irreversible or reversible covalent binding is exploited for prolonged therapeutic effects. Such innovations address common challenges like drug resistance, a hot topic in oncology research.

From a synthetic chemistry perspective, the compound's prop-2-en-1-yl group offers opportunities for further derivatization via click chemistry or cross-coupling reactions. These methods are frequently searched by chemists seeking "efficient synthetic routes for heterocycles." The integration of computational modeling and AI-driven drug design has also accelerated the optimization of such molecules, reflecting the industry's shift toward digital chemistry platforms.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies of N-(2-methoxyphenyl)-2-{4-oxo-3-(prop-2-en-1-yl)-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}acetamide are critical for its development. With rising interest in "green chemistry" and "sustainable pharmaceuticals," researchers are evaluating its biodegradability and synthetic efficiency. These factors are increasingly prioritized in grant-funded projects and peer-reviewed publications.

In conclusion, CAS No. 888447-42-5 represents a compelling case study in modern drug discovery, bridging medicinal chemistry, computational biology, and translational research. Its multifaceted structure and applicability to high-impact therapeutic areas ensure its relevance in both academic and industrial settings. As the scientific community continues to explore "next-generation kinase modulators," this compound stands out as a valuable template for innovation.